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Compound of Interest

Compound Name: 2-Ethyl-p-xylene

Cat. No.: B157547 Get Quote

An In-depth Technical Guide on the Physical Constants of 1-Ethyl-2,5-dimethylbenzene

This technical guide provides a comprehensive overview of the physical constants and related

experimental methodologies for 1-Ethyl-2,5-dimethylbenzene. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis who require a thorough understanding of the compound's physicochemical

properties.

Core Physical and Chemical Properties
1-Ethyl-2,5-dimethylbenzene, also known as 2-ethyl-p-xylene, is an aromatic hydrocarbon with

the chemical formula C₁₀H₁₄.[1] Its physical properties are primarily dictated by its molecular

structure, which consists of a benzene ring substituted with one ethyl and two methyl groups.

Table 1: General and Thermodynamic Properties of 1-Ethyl-2,5-dimethylbenzene
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Property Value Units Source(s)

Molecular Formula C₁₀H₁₄ - [1][2]

Molar Mass 134.222 g/mol [1]

Boiling Point 187 °C [2]

Melting Point -54 °C [2]

Density 0.88 g/cm³ [2]

Refractive Index 1.5010 to 1.5050 - [2]

Triple Point

Temperature
219.45 K [1]

Critical Temperature 661 K [1]

Critical Pressure 2843.78 kPa [1]

Enthalpy of

Vaporization

Data available as a

function of

temperature

kJ/mol [1]

Experimental Protocols
The determination of the physical constants of 1-Ethyl-2,5-dimethylbenzene involves various

established experimental techniques. Below are detailed methodologies for key

measurements.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a common and efficient technique for determining the boiling point of

a small liquid sample.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,

heating oil, and a heat source.

Procedure:

A small quantity of 1-Ethyl-2,5-dimethylbenzene is placed in the small test tube.
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The capillary tube is placed in the test tube with its open end submerged in the liquid.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube filled with a high-boiling point oil.

The Thiele tube is gently heated, and the temperature is monitored.

As the liquid heats, a stream of bubbles will emerge from the capillary tube.

The heat is removed when a steady stream of bubbles is observed.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube as it cools.

Determination of Density (Pycnometer Method)
A pycnometer is used to accurately determine the density of a liquid.

Apparatus: Pycnometer, analytical balance, constant temperature water bath.

Procedure:

The pycnometer is cleaned, dried, and its mass is accurately weighed.

It is then filled with distilled water and placed in a constant temperature water bath to

reach thermal equilibrium.

The mass of the pycnometer filled with water is measured. The volume of the pycnometer

can be calculated using the known density of water at that temperature.

The pycnometer is then emptied, dried, and filled with 1-Ethyl-2,5-dimethylbenzene.

The mass of the pycnometer with the sample is measured at the same constant

temperature.

The density of the sample is calculated by dividing the mass of the sample by the volume

of the pycnometer.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful analytical technique used to separate, identify, and quantify the

components of a mixture. For a pure substance like 1-Ethyl-2,5-dimethylbenzene, it is used to

confirm purity and determine its mass spectrum.

Principle: The sample is vaporized and injected into a gas chromatograph, where it is

separated based on its boiling point and affinity for the stationary phase. The separated

components then enter a mass spectrometer, where they are ionized and fragmented. The

resulting mass spectrum is a fingerprint of the molecule.

Typical GC Conditions:

Column: A non-polar capillary column is often used for aromatic hydrocarbons.

Injector Temperature: Typically set above the boiling point of the analyte (e.g., 230 °C).

Detector Temperature: Usually set at a high temperature (e.g., 250 °C).

Oven Temperature Program: A temperature ramp is used to ensure good separation (e.g.,

starting at 50 °C and ramping up).

Carrier Gas: Helium or hydrogen is commonly used.[3]

Synthesis and Analysis Workflows
Visual representations of experimental and logical workflows provide a clearer understanding of

the processes involved in the synthesis and analysis of 1-Ethyl-2,5-dimethylbenzene.

Synthesis of 1-Ethyl-2,5-dimethylbenzene via Friedel-
Crafts Alkylation
A common method for synthesizing 1-Ethyl-2,5-dimethylbenzene is the Friedel-Crafts alkylation

of p-xylene with an ethylating agent.
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Caption: Workflow for the synthesis of 1-Ethyl-2,5-dimethylbenzene.

Experimental Workflow for GC-MS Analysis
The following diagram illustrates the typical workflow for analyzing a sample of 1-Ethyl-2,5-

dimethylbenzene using Gas Chromatography-Mass Spectrometry.
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Caption: Workflow for GC-MS analysis of 1-Ethyl-2,5-dimethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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